2-[[1-(3-Fluoro-4-methoxybenzoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(3-fluoro-4-methoxybenzoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H20FN3O3/c1-26-18-5-4-16(10-17(18)21)20(25)24-8-2-3-15(12-24)13-27-19-9-14(11-22)6-7-23-19/h4-7,9-10,15H,2-3,8,12-13H2,1H3
• InChI Key: AQFUJDGPTMVWSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCCC(C2)COC3=NC=CC(=C3)C#N)F
• Molecular Formula: C20H20FN3O3
• Molecular Weight: 369.4 g/mol

Description

The compound “2-[[1-(3-Fluoro-4-methoxybenzoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule. It contains several functional groups, including a piperidine ring, a pyridine ring, a methoxy group, a fluoro group, and a nitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze molecular structures.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the nitrile group might undergo hydrolysis to form a carboxylic acid, or the fluoro group might be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and stability. These properties can often be predicted based on the compound’s structure.

Scientific Research Applications

Synthesis Techniques

A study by Wu Feng (2011) demonstrates the three-component synthesis and characterization of a novel compound using malononitrile, 4-methoxybenzaldehyde, and piperidine, highlighting a method for creating related compounds that may include "2-[[1-(3-Fluoro-4-methoxybenzoyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile" (Wu Feng, 2011). This research showcases a synthesis technique relevant to the production of similar complex molecules.

Therapeutic Potential

Research into novel benzylated derivatives for Anti-Alzheimer's activity identifies compounds with significant profiles, implying the potential utility of related structures, including "this compound", in treating neurological conditions (M. Gupta et al., 2020). This highlights the chemical's relevance in pharmaceutical research.

Computational and Chemical Studies

Kaya et al. (2016) conducted quantum chemical and molecular dynamic simulation studies to predict the inhibition efficiencies of piperidine derivatives on the corrosion of iron, indicating the broader applications of piperidine-based compounds in materials science (S. Kaya et al., 2016). This suggests potential industrial applications of "this compound" in corrosion inhibition.

Fluorescent Probes for Mercury Ion

Shao et al. (2011) explored the use of β-lactam carbenes with 2-pyridyl isonitriles to synthesize 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines, demonstrating efficient fluorescent probes for mercury ions (N. Shao et al., 2011). This research outlines the potential of related compounds, like "this compound", in environmental monitoring and safety.

Structural Analysis and Antimicrobial Activity

The synthesis, structural analysis, and antimicrobial activity of new pyridine derivatives, including the exploration of similar compounds, point to the chemical's potential in developing new antimicrobial agents (N. Patel et al., 2011). This underscores the importance of such chemicals in addressing resistance issues in microbial treatment.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s effects on various biochemical pathways are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper handling procedures and precautions would be determined based on these factors.

Future Directions

Future research on this compound could involve further investigation of its synthesis, properties, and potential applications. This might include studies to optimize its synthesis, detailed characterization of its properties, or screening for biological activity.